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Compound of Interest

Compound Name: KKL-10

Cat. No.: B1673663

An In-depth Analysis of the Ribosome Rescue Inhibitor KKL-10 for Drug Development
Professionals

Introduction

KKL-10 is a novel small molecule inhibitor that has demonstrated significant promise as a
broad-spectrum antimicrobial agent. Its unique mechanism of action, targeting the highly
conserved bacterial ribosome rescue system known as trans-translation, makes it a compelling
candidate for further investigation in the ongoing battle against antibiotic resistance. This
technical guide provides a comprehensive overview of the chemical structure, biological
activity, and experimental methodologies related to KKL-10, tailored for researchers, scientists,
and professionals in the field of drug development.

Chemical Structure and Properties

KKL-10 is chemically identified as 5-Bromo-N-(5-p-tolyl-1,3,4-oxadiazol-2-yl)thiophene-2-
carboxamide. Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 952849-76-2

Molecular Formula C14H10BrN3O2S

Molecular Weight 364.22 g/mol
5-bromo-N-[5-(4-methylphenyl)-1,3,4-oxadiazol-

IUPAC Name , _
2-ylJthiophene-2-carboxamide

SMILES Cclccce(ccl)-clnnc(NC(=0)c2ccc(Br)s2)ol

INChl=1S/C14H10BrN302S/c1-8-2-4-9(5-3-
InChl 8)12-17-18-14(21-12)16-11(20)10-6-7-13(15)22-
10/h2-7H,1H3,(H,16,20)

InChlKey FZIYWBFKGNLAIX-UHFFFAOYSA-N

Mechanism of Action: Inhibition of Bacterial Trans-
Translation

KKL-10 exerts its antimicrobial effect by inhibiting the bacterial trans-translation process. This
essential ribosome rescue system is responsible for resolving stalled ribosomes on messenger
RNA (mRNA) transcripts that lack a stop codon. In the absence of a functional trans-translation
pathway, bacteria are unable to recycle stalled ribosomes, leading to a depletion of the active
ribosome pool and ultimately, cell death.

The trans-translation process is mediated by a unique molecule called transfer-messenger
RNA (tmRNA), in conjunction with a small protein, SmpB. This complex recognizes and binds
to stalled ribosomes, facilitates the addition of a proteolytic tag to the incomplete polypeptide,
and directs its degradation. KKL-10 is believed to interfere with a critical step in this pathway,
although the precise molecular interactions are still under investigation.
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Pyridine (base)

SOClz

Hydrazine hydrate

1.CS2
2. KOH

p-Toluic hydrazide CS2_KOH > 5-(p-tolyl)-1,3,4- Hydrazine hydrate > 2-Amino-5-(p-tolyl)-

oxadiazole-2-thiol 1,3,4-oxadiazole

w’ KKL-10

5-Bromothiophene- [SOocI2] > 5-Bromothiophene-
2-carboxylic acid 2-carbonyl chloride
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MIC Assay Workflow Cytotoxicity Assay Workflow
Culture F. tularensis Culture HepG2 Cells
; ;
Prepare Inoculum Serial Dilution of KKL-10 Seed Cells in 96-well Plate
N/ ;
Inoculate 96-well Plate Treat with KKL-10
, ;
Incubate (37°C, 24-48h) Incubate (e.g., 48h)
Determine MIC Assess Cell Viability (e.g., MTT)
Calculate ICso
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 To cite this document: BenchChem. [The Chemical Landscape of KKL-10: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673663#what-is-the-chemical-structure-of-kkl-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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